Cas no 2679948-85-5 ((2S)-2-acetamido-3-(4-ethynylphenyl)propanoic acid)

• Product Name: (2S)-2-acetamido-3-(4-ethynylphenyl)propanoic acid
• CAS No: 2679948-85-5
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 5645424
• PubChem ID: 165937070
• Update Time: 2025-06-08

(2S)-2-acetamido-3-(4-ethynylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-acetamido-3-(4-ethynylphenyl)propanoic acid
• EN300-28275598
• 2679948-85-5

• Inchi： 1S/C13H13NO3/c1-3-10-4-6-11(7-5-10)8-12(13(16)17)14-9(2)15/h1,4-7,12H,8H2,2H3,(H,14,15)(H,16,17)/t12-/m0/s1
• InChI Key： PCTCPKIWVOZDAT-LBPRGKRZSA-N
• SMILES： OC([C@H](CC1C=CC(C#C)=CC=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.4Ų

Additional information on (2S)-2-acetamido-3-(4-ethynylphenyl)propanoic acid

Research Briefing on (2S)-2-acetamido-3-(4-ethynylphenyl)propanoic acid (CAS: 2679948-85-5): Recent Advances and Applications

The compound (2S)-2-acetamido-3-(4-ethynylphenyl)propanoic acid (CAS: 2679948-85-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery and development.

Recent studies have highlighted the utility of (2S)-2-acetamido-3-(4-ethynylphenyl)propanoic acid as a versatile building block in the synthesis of targeted therapeutics. Its ethynylphenyl moiety enables click chemistry applications, facilitating the development of bioconjugates and probes for biological imaging. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of novel kinase inhibitors, showing promising activity against several cancer cell lines.

Structural analyses of (2S)-2-acetamido-3-(4-ethynylphenyl)propanoic acid reveal its potential as a molecular scaffold for protein-protein interaction inhibitors. The compound's rigid aromatic system combined with its chiral center allows for precise spatial orientation of functional groups, making it particularly valuable in rational drug design. Computational docking studies suggest high affinity for certain enzyme active sites, particularly in the context of inflammatory and neurodegenerative diseases.

In the realm of chemical biology, researchers have exploited the ethynyl group of (2S)-2-acetamido-3-(4-ethynylphenyl)propanoic acid for bioorthogonal labeling applications. A recent Nature Chemical Biology publication detailed its use in live-cell imaging studies, where it served as a metabolic precursor for tracking protein synthesis in real-time. This application capitalizes on the compound's cell permeability and metabolic stability.

Pharmacokinetic studies of derivatives based on (2S)-2-acetamido-3-(4-ethynylphenyl)propanoic acid indicate favorable absorption and distribution profiles. The compound's logP value and hydrogen bonding capacity suggest balanced hydrophilicity-lipophilicity characteristics, making it a promising candidate for further medicinal chemistry optimization. Current research efforts are focused on modifying the acetamido group to enhance target specificity and reduce off-target effects.

The safety profile of (2S)-2-acetamido-3-(4-ethynylphenyl)propanoic acid appears promising based on preliminary toxicology studies. In vitro assays show minimal cytotoxicity at therapeutic concentrations, though further in vivo studies are warranted. Recent patent filings indicate growing commercial interest in this compound, particularly for applications in targeted cancer therapies and diagnostic agents.

Future research directions for (2S)-2-acetamido-3-(4-ethynylphenyl)propanoic acid include exploration of its potential in PROTAC (proteolysis targeting chimera) development and as a component of antibody-drug conjugates. The compound's unique combination of chemical handles and structural rigidity positions it as a valuable tool in next-generation therapeutic modalities. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.